Cas no 1323551-53-6 (2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 1323551-53-6
• MF: C₁₉H₂₃FN₄O₃
• MW: 374.409327745438
• CID: 6185501
• PubChem ID: 49702926
• Update Time: 2025-06-28

2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-1-(morpholin-4-yl)ethan-1-one
• 1323551-53-6
• AKOS024514952
• 2-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-1-morpholin-4-ylethanone
• 2-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-1-(morpholin-4-yl)ethan-1-one
• VU0648381-1
• 2-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-1-morpholinoethanone
• F5596-1406

• Inchi： 1S/C19H23FN4O3/c20-16-3-1-14(2-4-16)18-21-22-19(27-18)15-5-7-23(8-6-15)13-17(25)24-9-11-26-12-10-24/h1-4,15H,5-13H2
• InChI Key： YIRPELZVLQASNK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C(C2CCN(CC(N3CCOCC3)=O)CC2)O1

Computed Properties

• Exact Mass: 374.17541877g/mol
• Monoisotopic Mass: 374.17541877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.7Ų

Additional information on 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-1-(morpholin-4-yl)ethan-1-one

2-{4-[5-(4-Fluorophenyl)-1,3,4-Oxadiazol-2-yl]Piperidin-1-yl}-1-(Morpholin-4-yl)Ethan-1-one: A Comprehensive Overview

The compound 2-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 1323551-53-6) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a piperidine ring, an oxadiazole moiety, and a morpholine group. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and materials science. The oxadiazole ring in this molecule is known for its ability to act as a bioisostere, providing structural diversity and enhancing pharmacokinetic properties. The fluorine atom at the 4-position of the phenyl group further contributes to the molecule's stability and bioavailability. This combination makes the compound an attractive candidate for research in areas such as anti-inflammatory agents, antiviral drugs, and advanced materials.

The synthesis of 2-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-1-(morpholin-4-yl)ethanone involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the oxadiazole ring via cyclization reactions and the subsequent coupling with the piperidine and morpholine groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of applications, this compound has shown promising results in preliminary biological assays. Its ability to modulate key enzymes and receptors has been demonstrated in vitro, suggesting potential therapeutic applications. For instance, studies have indicated that it may inhibit certain kinases involved in cancer progression, making it a candidate for anticancer drug development. Additionally, its morpholine group enhances solubility and permeability, which are critical factors for drug delivery.

From a structural perspective, the molecule's piperidine ring provides rigidity and contributes to its pharmacophoric properties. The morpholine group, on the other hand, introduces hydrogen bonding capabilities, which are essential for interactions with biological targets. The combination of these features makes the compound highly adaptable to various chemical environments.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under different conditions. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic properties, which are crucial for understanding its reactivity and stability.

In conclusion, 2-{4-[5-(4-fluorophenyl)-1,3,4-Oxadiazol--y]Piperidin--y}-1-(Morpholin--y)Ethanone (CAS No. 1323551--6) is a sophisticated organic molecule with immense potential in pharmaceutical research and beyond. Its unique structure and functional groups make it a valuable tool for scientists exploring novel therapeutic agents and advanced materials.